Cas no 1872744-24-5 (3-(2-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(2-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 1872744-24-5
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 5824907
• PubChem ID: 165622189
• Update Time: 2025-10-28

3-(2-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
• 1872744-24-5
• EN300-1894780

• Inchi： 1S/C12H16BrNO/c1-12(2)10(11(12)14)8-5-4-7(15-3)6-9(8)13/h4-6,10-11H,14H2,1-3H3
• InChI Key： JOPLBAPBIZUDFF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1C(C1(C)C)N)OC

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine

Exploring the Unique Properties and Applications of 3-(2-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1872744-24-5)

The compound 3-(2-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1872744-24-5) is a specialized organic molecule that has garnered significant interest in the fields of medicinal chemistry and material science. Its unique structural features, including the cyclopropane ring and the bromo-methoxyphenyl moiety, make it a valuable building block for various applications. Researchers and industries are increasingly exploring its potential due to its versatile reactivity and stability under different conditions.

One of the most intriguing aspects of 3-(2-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine is its role in the synthesis of biologically active compounds. The presence of the amine group and the bromo substituent allows for further functionalization, making it a key intermediate in the development of pharmaceuticals. Recent studies have highlighted its potential in targeting specific enzymes or receptors, which aligns with the growing demand for precision medicine and targeted therapies. This compound's ability to modulate biological pathways has positioned it as a candidate for future drug discovery projects.

In addition to its pharmaceutical applications, 3-(2-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine is also being investigated for its use in advanced materials. The cyclopropane ring contributes to the rigidity of the molecule, which can enhance the mechanical properties of polymers or coatings. This has sparked interest in industries focused on high-performance materials and sustainable technologies. As the world shifts toward greener alternatives, this compound's potential in eco-friendly material design cannot be overlooked.

The synthesis of 3-(2-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine involves sophisticated organic chemistry techniques, often requiring precise control over reaction conditions. Chemists are continually optimizing these methods to improve yield and purity, addressing the challenges associated with scale-up production. This is particularly relevant given the increasing demand for custom synthesis services in the chemical industry. Companies specializing in fine chemicals are keen to offer this compound to meet the needs of research institutions and commercial enterprises.

From a market perspective, the demand for 3-(2-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine is expected to rise, driven by its diverse applications and the expanding life sciences sector. Analysts predict that its use in drug development and material innovation will fuel growth in the coming years. Furthermore, the compound's compatibility with green chemistry principles aligns with global trends toward sustainability, making it an attractive option for environmentally conscious industries.

For researchers and professionals seeking detailed information about 3-(2-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine, it is essential to consult reliable sources and databases. The compound's CAS number (1872744-24-5) serves as a unique identifier, facilitating accurate searches in scientific literature and commercial catalogs. As interest in this molecule grows, staying updated on the latest research and market developments will be crucial for leveraging its full potential.

In summary, 3-(2-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1872744-24-5) represents a fascinating area of study with broad implications for science and industry. Its unique chemical structure, combined with its applicability in pharmaceuticals and advanced materials, underscores its importance in modern chemistry. As research progresses, this compound is likely to play an increasingly prominent role in addressing some of the most pressing challenges in healthcare and technology.